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Compound of Interest

Compound Name: Decyl acetate

Cat. No.: B1670159 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Decyl acetate (C₁₂H₂₄O₂), a fatty acid ester with the CAS number 112-17-4, is a colorless

liquid recognized for its characteristic waxy, fruity, and slightly floral aroma. This comprehensive

technical guide provides a detailed overview of its chemical and physical properties,

experimental protocols for its synthesis and analysis, and an exploration of its role as an insect

pheromone.

Chemical and Physical Properties
Decyl acetate is primarily utilized in the flavor and fragrance industries.[1] Its physical and

chemical properties are summarized in the tables below.
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Property Value Reference

Molecular Formula C₁₂H₂₄O₂ [2]

Molecular Weight 200.32 g/mol [2]

Appearance Colorless liquid [1]

Odor Fruity, pear-like, waxy [1]

Density 0.863 g/mL at 25 °C [3]

Boiling Point 126-127 °C at 20 mmHg [3]

Melting Point -15.03 °C [4]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[5]

Refractive Index n20/D 1.427 [3]

Solubility
Insoluble in water; soluble in

alcohol and oils
[6]

Spectral Data
The structural identification of decyl acetate is supported by various spectroscopic techniques.

Key spectral data are provided below.

Spectroscopic Technique Key Data Reference

¹H NMR Spectral data available [7]

¹³C NMR Spectral data available [7]

IR Spectroscopy Spectral data available [8]

Mass Spectrometry
Key fragments and spectral

data available
[4]
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Detailed methodologies for the synthesis, purification, and analysis of decyl acetate are crucial

for research and development. The following sections provide comprehensive experimental

protocols.

Synthesis of Decyl Acetate via Fischer Esterification
This protocol describes the synthesis of decyl acetate from 1-decanol and glacial acetic acid

using sulfuric acid as a catalyst.

Materials:

1-Decanol

Glacial Acetic Acid

Concentrated Sulfuric Acid

Diethyl ether

5% Sodium Bicarbonate solution

Saturated Sodium Chloride (brine) solution

Anhydrous Magnesium Sulfate

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Erlenmeyer flask

Rotary evaporator

Distillation apparatus
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Procedure:

Reaction Setup: In a round-bottom flask, combine 1-decanol and a molar excess of glacial

acetic acid. Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle for 2-

3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and add diethyl ether to dissolve the organic components.

Washing:

Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the excess

acetic acid and the sulfuric acid catalyst. Vent the separatory funnel frequently to release

the pressure from the evolved carbon dioxide.

Wash the organic layer with water.

Finally, wash with a saturated sodium chloride (brine) solution to remove residual water.[9]

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary

evaporator.

Purification: Purify the crude decyl acetate by fractional distillation under reduced pressure.

Collect the fraction boiling at 126-127 °C at 20 mmHg.[3]

Diagram of Fischer Esterification Workflow:
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Fischer Esterification Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol outlines the analysis of the synthesized decyl acetate for purity and structural

confirmation.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fatty acid ester analysis (e.g., DB-5ms)

Procedure:

Sample Preparation: Dilute a small amount of the purified decyl acetate in a suitable

solvent, such as hexane or ethyl acetate.

Injection: Inject a 1 µL aliquot of the prepared sample into the GC injector port.

GC Conditions:

Injector Temperature: 250 °C

Oven Temperature Program: Start at a suitable initial temperature (e.g., 80 °C), hold for a

few minutes, then ramp up to a final temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: Scan from a suitable m/z range (e.g., 40-400 amu).

Data Analysis: Identify the decyl acetate peak based on its retention time and compare the

obtained mass spectrum with a reference spectrum from a database (e.g., NIST).
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Diagram of GC-MS Analysis Workflow:

Sample Preparation:
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GC-MS Analysis Workflow

Biological Activity: Insect Pheromone
Decyl acetate is known to function as a synthetic pheromone, attracting male false codling

moths (Cryptophlebia leucotreta).[10] The following experimental protocols are representative

of methods used to evaluate the behavioral response of insects to pheromones.

Electroantennography (EAG) Bioassay
EAG is a technique used to measure the electrical response of an insect's antenna to a volatile

compound.[1]

Materials:

Decyl acetate

Solvent (e.g., hexane)

Insect specimens (e.g., male false codling moths)

EAG system (micromanipulators, electrodes, amplifier, data acquisition system)

Dissection microscope

Humidified and purified air delivery system

Procedure:
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Antenna Preparation: An antenna is excised from a live, immobilized insect under a

dissection microscope.

Electrode Placement: The base and the tip of the excised antenna are placed in contact with

two electrodes containing a conductive solution.

Stimulus Delivery: A continuous stream of humidified and purified air is passed over the

antenna. A puff of air containing a known concentration of decyl acetate is introduced into

the airstream.

Data Recording: The electrical potential change (depolarization) across the antenna is

recorded. The amplitude of the response is indicative of the sensitivity of the antennal

receptors to the compound.

Wind Tunnel Bioassay
A wind tunnel is used to observe the upwind flight behavior of insects in response to a

pheromone plume.

Materials:

Wind tunnel

Decyl acetate

Dispenser (e.g., rubber septum)

Insect specimens

Video recording equipment

Procedure:

Pheromone Source: A dispenser is loaded with a specific dose of decyl acetate and placed

at the upwind end of the wind tunnel.

Insect Release: Insects are released at the downwind end of the tunnel.
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Behavioral Observation: The flight behavior of the insects is observed and recorded. Key

behaviors to note include taking flight, upwind flight orientation, and contact with the

pheromone source.

Diagram of Insect Olfactory Signaling Pathway:
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Insect Olfactory Signaling Pathway

Safety and Handling
Decyl acetate is a combustible liquid and should be handled with appropriate safety

precautions.[5] It may cause mild skin and eye irritation.[5] Always consult the Safety Data

Sheet (SDS) before use and handle in a well-ventilated area, wearing appropriate personal

protective equipment (PPE), including gloves and safety glasses.

Conclusion
Decyl acetate is a versatile compound with significant applications in the flavor, fragrance, and

pest management industries. The detailed technical information and experimental protocols

provided in this guide serve as a valuable resource for researchers and professionals engaged

in the study and application of this fatty acid ester. Further research into its biological activities

and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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